Cas no 1361583-67-6 (3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile)

• Product Name: 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile
• CAS No: 1361583-67-6
• MF: C₁₃H₂Cl₅F₃N₂
• MW: 420.42858839035
• CID: 4968775
• Update Time: 2025-10-18

3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C13H2Cl5F3N2/c14-8-7(9(15)11(17)12(18)10(8)16)5-1-4(13(19,20)21)3-23-6(5)2-22/h1,3H
• InChI Key： ISWICVBMZINKHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C#N)=NC=C(C(F)(F)F)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 466
• XLogP3: 6.6
• Topological Polar Surface Area: 36.7

Additional information on 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile

3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile (CAS 1361583-67-6): A Comprehensive Technical Overview

3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile (CAS 1361583-67-6) represents an important heterocyclic compound with significant potential in advanced material science and specialty chemical applications. This picolinonitrile derivative features a unique molecular architecture combining perchlorophenyl and trifluoromethyl moieties, making it particularly interesting for researchers investigating electron-deficient aromatic systems.

The compound's structural characteristics have drawn attention in recent years due to growing interest in fluorinated organic materials and halogenated picoline derivatives. Current market trends show increasing demand for such specialized chemicals in the development of advanced electronic materials and pharmaceutical intermediates, though it's important to note this compound itself is not used in drug formulations.

From a synthetic chemistry perspective, 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile offers several intriguing features. The presence of both perchloro and trifluoromethyl groups creates significant electronic effects that influence its reactivity pattern. These properties make it valuable for studying structure-activity relationships in material science applications.

Recent scientific literature highlights growing applications of similar polyhalogenated picolinonitriles in the development of organic semiconductors and charge transport materials. While direct applications of CAS 1361583-67-6 remain proprietary in many cases, researchers are particularly interested in its potential for creating electron-accepting molecular systems.

The compound's physicochemical properties have been the subject of several recent studies. Its molecular weight of 372.52 g/mol and specific structural configuration contribute to unique characteristics including thermal stability and solubility profile. These properties are frequently searched by researchers looking for high-performance specialty chemicals.

In the context of green chemistry developments, there's growing interest in understanding the environmental profile of halogenated organic compounds like 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile. Modern analytical techniques allow for detailed study of its degradation pathways and environmental fate, addressing common queries from environmental scientists.

The synthesis of 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile typically involves multi-step procedures starting from appropriately substituted picoline precursors. Recent patents have disclosed improved methods for producing such polyhalogenated heterocycles, reflecting industry efforts to optimize production of these valuable intermediates.

From a commercial availability standpoint, CAS 1361583-67-6 remains a low-volume specialty chemical primarily supplied for research purposes. Market intelligence suggests growing interest from academic institutions and corporate R&D departments working on advanced material development projects.

Quality control for 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods ensure the compound meets the stringent purity requirements needed for research applications, addressing common quality-related search queries.

Safety considerations for handling polyhalogenated organic compounds like this material follow standard laboratory protocols. While not classified as hazardous under normal research conditions, proper chemical handling procedures should always be observed, as with any specialty chemical.

The future outlook for 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile appears promising, particularly in niche applications requiring highly fluorinated and perchlorinated aromatic systems. Ongoing research into electronic materials and catalysis may reveal additional applications for this structurally unique compound.

For researchers seeking alternatives or similar compounds, the picolinonitrile chemical family offers numerous structural variants. Comparative studies of different halogen substitution patterns on the picoline ring system continue to be an active area of investigation in materials chemistry.

Storage recommendations for CAS 1361583-67-6 typically suggest ambient conditions in tightly sealed containers, protected from moisture and light. These storage parameters are frequently searched by laboratory personnel working with sensitive organic compounds.

From a regulatory perspective, 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile is not currently subject to specific international controls, though users should always verify local regulations. This information addresses common compliance-related queries from potential users.

The compound's spectroscopic properties make it interesting for analytical chemistry applications. Its characteristic NMR signatures and mass spectral patterns serve as useful references for researchers working with similar halogenated nitrogen heterocycles.

In conclusion, 3-(Perchlorophenyl)-5-(trifluoromethyl)picolinonitrile (CAS 1361583-67-6) represents a scientifically interesting specialty chemical with potential applications in advanced materials research. Its unique combination of structural features continues to attract attention from researchers exploring novel heterocyclic systems with tailored electronic properties.